Cas no 1780650-68-1 (1-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcyclopropan-1-amine
• CAS No: 1780650-68-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6135069
• PubChem ID: 105471568
• Update Time: 2025-11-01

1-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcyclopropan-1-amine
• EN300-1753536
• 1-[2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethyl]cyclopropan-1-amine
• 1780650-68-1

• Inchi： 1S/C14H19NO/c15-14(6-7-14)5-3-11-1-2-13-10-16-8-4-12(13)9-11/h1-2,9H,3-8,10,15H2
• InChI Key： FIZOBHXDEWAZDI-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1)=CC=C(C=2)CCC1(CC1)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcyclopropan-1-amine

1-2-(3,4-Dihydro-1H-2-benzopyran-6-yl)ethylcyclopropan-1-amine: A Comprehensive Overview

1-2-(3,4-Dihydro-1H-2-benzopyran-6-yl)ethylcyclopropan-1-amine, also known by its CAS number 1780650-68-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines and features a unique structure that combines a cyclopropane ring with a benzopyran moiety. The benzopyran group, specifically the 3,4-dihydro derivative, contributes to the compound's stability and reactivity, making it an interesting subject for research in medicinal chemistry and organic synthesis.

The molecular structure of 1780650-68-1 is characterized by a cyclopropane ring attached to an ethyl group, which is further connected to the 6-position of the 3,4-dihydrobenzopyran ring. This arrangement creates a rigid framework that can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of such structural features in drug design, particularly in optimizing bioavailability and minimizing off-target effects.

One of the most notable aspects of this compound is its potential as a building block in organic synthesis. The cyclopropane ring is known for its strain energy, which can be harnessed to induce specific reactivity in chemical reactions. For instance, cyclopropane-containing compounds are often used in click chemistry and other catalytic processes due to their ability to undergo ring-opening reactions under mild conditions. The integration of the benzopyran group further enhances the compound's versatility, offering opportunities for functionalization and diversification in synthetic pathways.

In terms of pharmacology, 1780650-68-1 has shown promise in preliminary studies as a potential lead compound for drug development. Its unique structure suggests potential interactions with various biological targets, including enzymes, receptors, and ion channels. Researchers have explored its ability to modulate signaling pathways involved in inflammation and neurodegenerative diseases. For example, recent findings indicate that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These results underscore its potential as a therapeutic agent in treating conditions like arthritis and Alzheimer's disease.

The synthesis of 1780650-68-1 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. One common approach involves the coupling of a cyclopropane derivative with a benzopyran fragment using palladium-catalyzed cross-coupling reactions. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Additionally, advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are crucial for studying its pharmacological properties.

Another area of interest lies in the compound's photophysical properties. The benzopyran moiety is known to exhibit fluorescence under certain conditions, making it a candidate for applications in sensors and imaging agents. Recent research has explored its use as a fluorescent probe for detecting metal ions and other analytes in environmental and biomedical settings. By modifying the substituents on the benzopyran ring, scientists have been able to tune the emission wavelength and sensitivity of the compound, expanding its utility in analytical chemistry.

In conclusion, 1780650-68-1, or 1-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethylcyclopropane amine, represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure provides ample opportunities for exploration in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and drug discovery.